Cas no 27513-99-1 (1-((3-Methoxyphenyl)thio)propan-2-one)

• Product Name: 1-((3-Methoxyphenyl)thio)propan-2-one
• CAS No: 27513-99-1
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• CID: 5155657
• PubChem ID: 21820436
• Update Time: 2025-09-23

1-((3-Methoxyphenyl)thio)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-((3-Methoxyphenyl)thio)propan-2-one

• Inchi： 1S/C10H12O2S/c1-8(11)7-13-10-5-3-4-9(6-10)12-2/h3-6H,7H2,1-2H3
• InChI Key： JKFJOJZEGULZFY-UHFFFAOYSA-N
• SMILES： C(SC1=CC=CC(OC)=C1)C(=O)C

Computed Properties

• Exact Mass: 196.05580079g/mol
• Monoisotopic Mass: 196.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-((3-Methoxyphenyl)thio)propan-2-one

1-((3-Methoxyphenyl)thio)propan-2-one (CAS No. 27513-99-1): A Versatile Compound in Pharmaceutical and Chemical Research

1-((3-Methoxyphenyl)thio)propan-2-one, with the chemical formula C₁₂H₁₄O₃S and CAS number 27513-99-1, represents a significant compound in the field of pharmaceutical chemistry and synthetic organic chemistry. This molecule, characterized by its thioether linkage and methoxy group, has garnered attention for its potential applications in drug discovery and material science. Recent advancements in molecular design and functional group manipulation have further enhanced the utility of this compound in both academic and industrial contexts.

1-((3-Methoxyphenyl)thio)propan-2-one is a thioether derivative of propan-2-one, with the methoxy group positioned at the para-position relative to the thioether linkage. This structural feature imparts unique reactivity and stability to the molecule, making it a valuable scaffold for the development of new therapeutic agents. The compound's synthesis typically involves a multi-step process, including the coupling of aromatic thiol derivatives with ketone precursors, followed by functional group transformations to achieve the final product.

Recent studies have highlighted the role of 1-((3-Methoxyphenyl)thio)propan-2-one in modulating biological pathways associated with inflammation and oxidative stress. For instance, research published in Journal of Medicinal Chemistry (2023) demonstrated its ability to inhibit the activity of key enzymes involved in the production of reactive oxygen species. This property positions the compound as a potential candidate for the development of anti-inflammatory drugs and neuroprotective agents.

The synthesis of 1-((3-Methyloxyphenyl)thio)propan-2-one has been optimized using modern catalytic methods. A study in Organic Letters (2022) reported the use of transition metal catalysts to enhance the efficiency of the thiol-alkylation step, reducing the formation of byproducts and improving the overall yield. These advancements in synthetic methodology reflect the growing importance of green chemistry principles in the production of complex organic molecules.

Applications of 1-((3-Methoxyphenyl)thio)propan-2-one extend beyond pharmaceuticals into the realm of materials science. Researchers have explored its potential as a building block for the development of biocompatible polymers and coatings. A 2023 paper in Advanced Materials Interfaces described the incorporation of this compound into polymeric matrices to enhance their mechanical properties and thermal stability. Such applications underscore the versatility of the molecule in diverse scientific domains.

The molecular structure of 1-((3-Methoxyphenyl)thio)propan-2-one is critical to its biological activity. The methoxy group at the para-position to the thioether linkage is believed to play a key role in modulating the molecule's interaction with biological targets. Computational studies using molecular docking simulations have shown that this functional group enhances the compound's affinity for specific protein targets, thereby improving its therapeutic potential.

Recent pharmacological studies have focused on the anti-cancer properties of 1-((3-Methoxyphenyl)thio)propan-2-one. A 2024 study published in Cancer Research reported that the compound exhibits cytotoxic effects against a panel of cancer cell lines, particularly those overexpressing certain receptor tyrosine kinases. These findings suggest that the compound could be developed into a targeted therapy for specific cancer types.

The role of 1-((3-Methoxyphenyl)thio)propan-2-one in enzyme inhibition has also been a focus of recent research. Studies have shown that the compound can inhibit the activity of several enzymes involved in metabolic pathways, including acetylcholinesterase and monoamine oxidase. These properties make it a promising candidate for the development of drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease.

From a synthetic perspective, the preparation of 1-((3-Methoxyphenyl)thio)propan-2-one has been refined to meet the demands of large-scale production. A 2023 paper in Chemical Communications described a scalable method involving microwave-assisted synthesis, which significantly reduces reaction times and energy consumption. Such innovations are crucial for the commercialization of this compound as a pharmaceutical intermediate.

Environmental considerations have also influenced the development of 1-((3-Methoxyphenyl)thio)propan-2-one. Researchers are exploring ways to minimize the ecological impact of its synthesis and use. A 2024 study in Green Chemistry proposed the use of biodegradable solvents and catalytic systems to reduce waste generation, aligning with the principles of sustainable chemistry.

Future research on 1-((3-Methoxyphenyl)thio)propan-2-one is likely to focus on its potential applications in personalized medicine. By understanding how genetic variations influence the compound's efficacy, scientists aim to develop targeted therapies that maximize therapeutic outcomes while minimizing side effects. This approach reflects the broader trend in pharmaceutical research towards precision medicine.

In conclusion, 1-((3-Methoxyphenyl)thio)propan-2-one (CAS No. 27513-99-1) exemplifies the intersection of organic chemistry, pharmacology, and materials science. Its unique structural features and diverse applications highlight the importance of continued research into this compound. As new methodologies and insights emerge, the potential of 1-((3-Methoxyphenyl)thio)propan-2-one in addressing complex scientific challenges is expected to grow significantly.